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Compound of Interest

Compound Name: tCFA15

Cat. No.: B1244673

For Researchers, Scientists, and Drug Development Professionals

Introduction

tCFA15, a non-peptidic, trimethyl cyclohexenonic long-chain fatty alcohol, has been identified
as a modulator of neural stem cell (NSC) fate. It promotes the differentiation of NSCs into
neurons while concurrently reducing their differentiation into astrocytes. This effect is achieved
through the modulation of the Notch signaling pathway, specifically by decreasing the
messenger RNA (MRNA) levels of Notchl. These properties make tCFA15 a compound of
interest for research in neurogenesis, regenerative medicine, and as a potential therapeutic
tool for pathologies associated with impaired Notch signaling.

This document provides detailed protocols for the preparation and application of tCFA15 in cell
culture experiments, focusing on the directed differentiation of neural stem cells.
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Property Value

3-(15-hydroxypentadecyl)-2,4,4-trimethyl-2-

cyclohexen-1-one

Chemical Name

CAS Number 220757-88-0
Molecular Formula C24H4402

Molecular Weight 364.60 g/mol
Appearance Solid Powder

Soluble in DMSO (130 mg/mL, requires

Solubilit
Y sonication)

Quality Control

Consistent and reproducible results in cell culture experiments are paramount. The following
quality control measures are recommended:

o Purity: The purity of tCFA15 should be >98%. Always refer to the Certificate of Analysis
provided by the supplier.

o Cell Line Integrity: Ensure the use of authenticated, contaminant-free neural stem cell lines
obtained from a reputable source. Regularly test for mycoplasma contamination.

o Reagent Quality: Use high-quality, sterile-filtered cell culture media, sera, and supplements.
Check for lot-to-lot variability, especially for fetal bovine serum (FBS), if used.

Data Presentation

The following tables summarize the reported effects of tCFA15 on neural stem cell
differentiation. It is important to note that while the dose-dependent nature of tCFA15's effects
is documented, specific quantitative data from dose-response studies are not readily available
in the public domain. The provided concentration range should be used as a guideline for
experimental optimization.

Table 1: Recommended Concentration Range for tCFA15 in Neural Stem Cell Differentiation
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Parameter Recommended Range

Effective Concentration 10nM -1 uM

Table 2: Qualitative Effects of tCFA15 on Neural Stem Cell Differentiation

Cell Type Effect of tCFA15 Treatment
Neurons Increased differentiation
Astrocytes Decreased differentiation

Signaling Pathway

tCFA15 exerts its effects on neural stem cell differentiation by modulating the Notch1 signaling
pathway. The compound leads to a decrease in Notchl mRNA levels, which in turn reduces the
downstream signaling that typically inhibits neuronal differentiation and promotes astrocytic

fate.
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 To cite this document: BenchChem. [Application Notes and Protocols for tCFA15 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1244673#protocol-for-using-tcfal5-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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